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Compound of Interest

Compound Name: N-Butyldiethanolamine

Cat. No.: B085499 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

N-Butyldiethanolamine (NBDEA), a tertiary amine with the chemical formula C₈H₁₉NO₂, is a

versatile chemical intermediate with a growing portfolio of applications in advanced materials

science, catalysis, and the pharmaceutical industry. Its unique bifunctional nature, possessing

both a tertiary amine and two primary hydroxyl groups, makes it a valuable building block for

the synthesis of a diverse range of complex molecules and functional materials. This technical

guide provides a comprehensive overview of the core properties of NBDEA and explores its

potential in cutting-edge research areas, complete with experimental protocols and data to

facilitate further investigation.

Core Chemical and Physical Properties
N-Butyldiethanolamine is a colorless to light yellow, viscous liquid that is miscible with water.

[1] Its chemical structure and key properties are summarized in the tables below, providing a

foundation for its application in various chemical syntheses and formulations.

Table 1: General and Chemical Properties of N-Butyldiethanolamine
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Property Value Reference(s)

IUPAC Name
2-[butyl(2-

hydroxyethyl)amino]ethanol
[2]

Synonyms
BDEA, N,N-Bis(2-

hydroxyethyl)butylamine
[1]

CAS Number 102-79-4 [2]

Molecular Formula C₈H₁₉NO₂ [2]

Molecular Weight 161.24 g/mol [2]

SMILES CCCCN(CCO)CCO [2]

InChI Key
GVNHOISKXMSMPX-

UHFFFAOYSA-N
[2]

Table 2: Physicochemical Data of N-Butyldiethanolamine

Property Value Reference(s)

Appearance
Colorless to light yellow

viscous liquid
[1][3]

Melting Point -70 °C [4]

Boiling Point 273-275 °C at 741 mmHg [4]

Density 0.986 g/mL at 25 °C [4]

Vapor Pressure 1 mmHg at 25 °C [4]

Refractive Index (n20/D) 1.463 [4]

Flash Point 129.5 °C (closed cup) [4]

Water Solubility Miscible [1]

Table 3: Safety and Toxicity Data of N-Butyldiethanolamine
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Parameter Value Reference(s)

GHS Hazard Statements
H318 (Causes serious eye

damage)
[4]

Acute Oral Toxicity (LD50, rat) 4250 mg/kg [5]

Skin Irritation Causes skin irritation [5]

Eye Irritation Causes severe eye irritation [5]

Potential Research Areas and Applications
The unique chemical structure of NBDEA opens up a wide array of research and development

opportunities. This section delves into some of the most promising areas, providing insights into

their mechanisms and future potential.

Coordination Chemistry and Catalysis
As a tridentate ligand, N-butyldiethanolamine readily forms stable complexes with a variety of

metal ions, including transition metals and lanthanides.[6][7] These metal complexes have

shown significant potential as catalysts in various organic transformations.

A notable application is in the field of oxidation catalysis. Copper(II) complexes of NBDEA have

been demonstrated to be effective catalyst precursors for the mild peroxidative oxidation of

cyclohexane to cyclohexanol and cyclohexanone.[8] This reaction is of significant industrial

importance for the production of precursors for nylon. The proposed catalytic cycle involves the

formation of a copper-peroxo intermediate that facilitates the oxidation of the alkane.

Future research in this area could focus on:

Asymmetric Catalysis: The synthesis of chiral NBDEA derivatives as ligands for

enantioselective catalytic reactions.

Novel Catalytic Reactions: Exploring the catalytic activity of NBDEA-metal complexes in

other important organic transformations, such as C-C coupling reactions, hydrogenations,

and polymerizations.
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Mechanistic Studies: In-depth mechanistic investigations to optimize catalyst performance

and selectivity.

Catalyst Synthesis
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Analysis
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Workflow for the synthesis and catalytic testing of NBDEA-metal complexes.
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Polymer Chemistry: Building Blocks for Functional
Materials
The two hydroxyl groups of NBDEA make it an excellent monomer or chain extender for the

synthesis of various polymers, most notably polyurethanes.[9] By reacting with diisocyanates,

NBDEA can be incorporated into the polymer backbone, imparting specific properties to the

resulting material.

Waterborne polyurethanes based on N-tert-butyldiethanolamine, a structurally similar

compound, have been shown to be effective corrosion inhibitors.[10] This suggests that

NBDEA-based polyurethanes could also exhibit similar or enhanced properties. The tertiary

amine group within the polymer chain can play a crucial role in the corrosion inhibition

mechanism by adsorbing onto the metal surface and forming a protective layer.

Potential research directions in this area include:

Biodegradable Polyurethanes: The development of biodegradable polyurethanes for

biomedical applications, such as tissue engineering scaffolds and drug delivery systems.[11]

[12]

Smart Polymers: The synthesis of stimuli-responsive polyurethanes that change their

properties in response to external stimuli like pH, temperature, or light.

High-Performance Coatings: The formulation of NBDEA-based polyurethane coatings with

enhanced durability, chemical resistance, and anti-corrosion properties.
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Proposed mechanism of corrosion inhibition by NBDEA-based polyurethanes.

Drug Development and Medicinal Chemistry
While direct applications of NBDEA as a therapeutic agent are not established, its

diethanolamine scaffold is a recurring motif in a variety of biologically active molecules. This

suggests that NBDEA can serve as a valuable starting material or intermediate in the synthesis

of novel drug candidates.

Recent research has highlighted the potential of diethanolamine derivatives in several

therapeutic areas:

Antimicrobial Agents: Diethanolamine-based amino acid derivatives have been synthesized

and show potential as antimicrobial agents, addressing the growing concern of antibiotic

resistance.[1]
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Immunostimulatory Agents: Diethanolamine-containing lipid A mimics have been developed

as potential ligands for Toll-like receptor 4 (TLR4), playing a role in modulating the innate

immune response.[2][3] This has implications for the development of new vaccine adjuvants

and immunotherapies.

Anticancer Agents: Some studies have explored the anticancer activity of N-

alkyldiethanolamine derivatives.[13]

The synthesis of these bioactive molecules often involves multi-step processes where the

diethanolamine core provides a versatile platform for introducing various functional groups to

tune the molecule's pharmacological properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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